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Compound of Interest

Compound Name: Nerol

Cat. No.: B7767744

Introduction

Nerol is an acyclic monoterpene alcohol, specifically the cis-isomer of geraniol, that serves as
a fundamental building block in perfumery.[1] With the chemical formula Ci0H1s0, it is naturally
present in numerous essential oils, including neroli, lemongrass, palmarosa, and clary sage.[1]
[2][3] Its name is derived from its discovery in neroli oil, which is extracted from the blossoms
of the bitter orange tree.[4] Valued for its unique olfactory profile, nerol imparts a fresh, sweet,
and floral character to fragrance compositions, distinct from its more common trans-isomer,
geraniol. These application notes provide detailed protocols and data for researchers,
scientists, and formulation professionals on the effective use of nerol in perfumery.

Physicochemical and Olfactory Properties

Nerol is a colorless to pale yellow oily liquid with a distinct aroma. Its physical and chemical
properties are critical for its handling, formulation, and performance in various applications.

Data Presentation: Physicochemical Properties of Nerol
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Chemical Name

(22)-3,7-Dimethylocta-2,6-

dien-1-ol

CAS Number 106-25-2
FEMA Number 2770
Molecular Formula C10H180
Molecular Weight 154.25 g/mol

Colorless to pale yellow oily
Appearance -

liquid
Boiling Point 224-225 °C (at 745 mmHg)
Flash Point 96-99 °C
Density ~0.872 - 0.881 g/cm3 at 20°C

- Soluble in alcohols and oils;

Solubility

slightly soluble in water

Vapor Pressure

0.0158 mmHg @ 23°C

Tenacity on Smelling Strip

> 40 hours

Olfactory Profile

Nerol is classified as a middle note in perfumery. Its scent is predominantly floral and citrusy,

often described as a fresh, sweet rose with significant neroli and citrus (lemon/lime) facets. A

key characteristic that distinguishes nerol from geraniol is its unique "wet seashore" or marine

quality, which provides a watery, transparent freshness to compositions. It is considered

greener and less heavy than geraniol, making it ideal for adding brightness and a natural feel to

floral accords.

Applications in Fragrance Formulations

Nerol is a versatile ingredient used across a wide range of fragrance types. Its primary function

Is to enhance floral and citrus compositions, adding freshness, radiance, and complexity.
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Key Applications:

Rose Accords: It imparts a fresh, dewy, and natural character that cannot be achieved with
other rose alcohols like geraniol or citronellol.

e Neroli and Orange Blossom: As a namesake component, it is vital for recreating authentic
neroli and orange blossom fragrances.

o White Florals: Nerol is used extensively in magnolia, jasmine, lilac, and muguet accords to
provide a clean, transparent floralcy.

o Eau de Cologne: It blends exceptionally well with citrus oils (bergamot, petitgrain) and is a
key ingredient in classic and modern colognes.

o Functional Perfumery: Nerol is used in personal care products like lotions, shampoos, and
soaps, as well as in household items such as air fresheners and candles.

Data Presentation: Recommended Usage Levels of Nerol

Application Type Concentration Range (%) References

Fine Fragrance (Parfum, EdT) 0.1-5.0%

Perfume Compounds
0.1 - 8.0% (Average ~1.7%)
(General)

Functional Products (e.qg.,
, 0.05 - 2.0%
lotions, soaps)

] Up to 20% in fragrance
Maximum Recommended Use
concentrate

Visualization: Olfactory Blending Profile of Nerol

The following diagram illustrates the synergistic blending relationships between nerol and
other common fragrance families and materials.
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Key Blending Ingredients
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Caption: Logical relationships of Nerol with key fragrance families and ingredients.

Performance and Stability

Nerol demonstrates good stability in typical fragrance carriers, particularly alcoholic solutions,
making it well-suited for eau de toilette and parfum formulations. However, its chemical
structure makes it more susceptible to acid-catalyzed cyclization than its isomer, geraniol. This
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reaction can alter the olfactory profile. Therefore, careful pH control is necessary in
formulations, especially in acidic products where stability may be compromised.

Visualization: Experimental Workflow for Stability Testing

This workflow outlines the process for assessing the stability of nerol in a fragrance base under

various conditions.
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Click to download full resolution via product page
Caption: Workflow for evaluating the chemical and olfactory stability of Nerol.
Experimental Protocols
Protocol 4.1: Olfactory Evaluation of Nerol

e Objective: To systematically evaluate the olfactory characteristics of a nerol sample over
time.

e Materials:
o Nerol sample (e.g., 10% solution in ethanol).
o Standard perfumer's smelling strips (blotters).
o Timer.
o Odor-free environment.
¢ Methodology:
1. Dip a clean smelling strip approximately 1 cm into the nerol solution.
2. Remove the strip and allow the solvent to evaporate for 10-15 seconds.

3. Initial Evaluation (Top Note): Wave the strip 2-3 cm from the nose and record initial
impressions. Note the fresh, citrus, and green characteristics.

4. Mid-Stage Evaluation (Heart Note): Evaluate the strip again at 5 minutes, 30 minutes, and
2 hours. Record the development of the floral (rose, neroli) and marine notes.

5. Dry-Down Evaluation (Base Note): Evaluate the strip at 4, 8, and 24 hours to assess
tenacity and the evolution of the scent profile. Note any changes or remaining
characteristics.
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6. Compare findings with a reference sample of geraniol to clearly identify the unique fresh
and "wet" facets of nerol.

Protocol 4.2: Evaluation of Nerol in a Simple Eau de Cologne Base
¢ Objective: To assess the impact of nerol on a classic fragrance structure.
e Materials:

o Nerol.

o Bergamot oil.

o Lemon oil.

o Petitgrain oil.

o Ethanol (perfumer's grade).

o Glass beakers, pipettes, and sample vials.
e Methodology:

1. Prepare two formulations: a Control Base and a Test Base.

= Control Base (10g): Bergamot (2g), Lemon (1g), Petitgrain (0.5g), Ethanol (6.5g).

» Test Base (10g): Bergamot (2g), Lemon (1g), Petitgrain (0.5g), Nerol (0.5g), Ethanol
(6.09).

2. Mix both solutions until homogenous and allow them to macerate for at least 48 hours in a
cool, dark place.

3. Evaluate both formulations on smelling strips and on skin.

4. Analysis: Compare the two versions. Note how nerol in the Test Base adds a floral
freshness, brightens the citrus top notes, and potentially increases the longevity of the
heart.
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Protocol 4.3: pH Stability Assessment
o Objective: To observe the impact of an acidic environment on the stability of nerol.
e Materials:

o Nerol (10% solution in ethanol).

o Two fragrance bases: one buffered to pH 7.0 (neutral) and one buffered to pH 4.5 (acidic)
using a citrate buffer.

o GC-MS equipment.
o Incubator set to 40°C.
o Methodology:

1. Add the nerol solution to both the neutral and acidic bases to achieve a final concentration
of 1% nerol.

2. Take an initial sample (T=0) from both batches for GC-MS analysis to determine the initial
concentration of nerol.

3. Store both batches in sealed containers in an incubator at 40°C to accelerate aging.
4. Withdraw samples at 1, 2, and 4 weeks.

5. Analyze the samples via GC-MS to quantify the remaining percentage of nerol and
identify any degradation products (e.g., cyclic terpenes).

6. Analysis: Compare the degradation rate of nerol in the acidic base versus the neutral
base to quantify its instability in low-pH systems.

Safety and Regulatory Information

Nerol is considered safe for use in cosmetic and fragrance formulations when used within
recommended concentrations. However, it is classified as a flammable liquid and can cause
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skin irritation or allergic reactions in sensitive individuals. Commercial grades of nerol may

contain geraniol, a known allergen.

Data Presentation: Safety Profile of Nerol

Parameter

Information

References

GHS Classification

Flammable Liquid; May cause
skin irritation/allergic skin
reaction; Causes serious eye

damage.

IFRA Standard

Not restricted by IFRA 51st
Amendment for Category 4

(Fine Fragrance).

Allergen Status

Pure nerol is not listed as an
allergen, but may contain
allergenic impurities like

geraniol and citral.

Handling Precautions

Use protective gloves and
eyewear. Ensure proper
ventilation. Store in a cool, dry
place away from heat and
light.

Environmental Profile

Not considered Persistent,
Bioaccumulative, and Toxic
(PBT).

Synthesis and Isomerism

Nerol is the cis- or (Z)-isomer of 3,7-dimethylocta-2,6-dien-1-ol. Its trans- or (E)-isomer is

geraniol. This stereochemical difference is responsible for their distinct olfactory properties

despite having the same molecular formula and weight. Synthetically, nerol can be produced

via the pyrolysis of beta-pinene to yield myrcene, which is then converted through several

steps into a mixture of alcohols from which nerol is separated by distillation.
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Visualization: Isomeric Relationship of Nerol and Geraniol

This diagram shows the structural difference between the cis (Nerol) and trans (Geraniol)
isomers.

Nerol (cis-isomer) | | Geraniol (trans-isomer)
. . Note: DOT language has limitations for precise chemical structures.
This diagram conceptually illustrates the cis/trans difference at the C2-C3 double bond.
C=C C=C
CH20H
CH20H
C=C C=C

Click to download full resolution via product page

Caption: Conceptual depiction of the cis (Nerol) vs. trans (Geraniol) isomerism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Nerol (CAS: 106-25-2) — Premium Floral Synthetic Ingredient for Perfumery —
Scentspiracy [scentspiracy.com]

2. ScenTree - Nerol (CAS N° 106-25-2) [scentree.co]

3. Nerol - Hekserij [eng.hekserij.nl]

4. Nerol - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Application Notes and Protocols: Nerol as a Fragrance
Ingredient in Perfumery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7767744#application-of-nerol-as-a-fragrance-
ingredient-in-perfumery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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